Cas no 1228634-93-2 (3-fluoropyrrolidine-3-carboxylic acid)

• Product Name: 3-fluoropyrrolidine-3-carboxylic acid
• CAS No: 1228634-93-2
• MF: C₅H₈FNO₂
• MW: 133.120924949646
• MDL: MFCD19227872
• CID: 1102478
• PubChem ID: 55300604
• Update Time: 2025-10-29

3-fluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-Pyrrolidinecarboxylic acid
• 3-Fluoropyrrolidine-3-carboxylic acid
• 1228634-93-2
• PB31935
• AKOS006380848
• 3-Pyrrolidinecarboxylic acid, 3-fluoro-
• P12597
• AS-51402
• EN300-91020
• 3-FLUOROPYRROLIDINE-3-CARBOXYLICACID
• DB-228606
• CS-0051353
• MFCD19227872
• SCHEMBL10088960
• SY241743
• F2197-0387
• 3-fluoropyrrolidine-3-carboxylic acid

• MDL： MFCD19227872
• Inchi： 1S/C5H8FNO2/c6-5(4(8)9)1-2-7-3-5/h7H,1-3H2,(H,8,9)
• InChI Key： IETFKCHBHKSILW-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CNCC1

Computed Properties

• Exact Mass: 133.05390666g/mol
• Monoisotopic Mass: 133.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 238 ºC
• Flash Point: 98 ºC

Additional information on 3-fluoropyrrolidine-3-carboxylic acid

Introduction to 3-fluoropyrrolidine-3-carboxylic acid (CAS No: 1228634-93-2)

3-fluoropyrrolidine-3-carboxylic acid, identified by the chemical identifier CAS No: 1228634-93-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine family, a structural motif widely prevalent in biologically active molecules. The presence of a fluorine atom at the 3-position of the pyrrolidine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The significance of 3-fluoropyrrolidine-3-carboxylic acid lies in its potential as a building block for synthesizing novel therapeutic agents. Fluorinated pyrrolidines have been extensively studied due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Recent advancements in medicinal chemistry have highlighted the role of fluorine-containing heterocycles in developing treatments for various diseases, including oncology, neurology, and infectious disorders.

In the context of oncology research, 3-fluoropyrrolidine-3-carboxylic acid has been explored as a precursor for designing small-molecule inhibitors targeting critical signaling pathways involved in cancer progression. For instance, studies have demonstrated its utility in synthesizing compounds that interact with kinases and other enzymes implicated in tumor growth and metastasis. The fluorine atom's electron-withdrawing nature can fine-tune the reactivity and selectivity of these inhibitors, leading to more potent and selective therapeutic outcomes.

Moreover, the incorporation of fluoropyrrolidine motifs into drug molecules has shown promise in enhancing bioavailability and reducing degradation by enzymatic processes. This property is particularly relevant in the development of oral medications, where first-pass metabolism can significantly diminish drug efficacy. By leveraging the structural features of 3-fluoropyrrolidine-3-carboxylic acid, researchers aim to create pharmacophores that resist metabolic degradation while maintaining high affinity for biological targets.

Recent publications have also highlighted the role of fluorinated pyrrolidines in central nervous system (CNS) drug discovery. The blood-brain barrier poses a significant challenge in delivering therapeutics to neurological disorders, and fluorine substitution can improve molecular properties such as lipophilicity and blood-brain penetration. 3-fluoropyrrolidine-3-carboxylic acid serves as a key intermediate in synthesizing compounds designed to cross this barrier effectively, offering new avenues for treating conditions like Alzheimer's disease, Parkinson's disease, and epilepsy.

The synthetic chemistry of 3-fluoropyrrolidine-3-carboxylic acid involves multi-step processes that often require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired fluorinated pyrrolidine core. These approaches not only enhance efficiency but also allow for structural diversification, enabling the exploration of a wide range of analogs with tailored biological activities.

In conclusion, 3-fluoropyrrolidine-3-carboxylic acid (CAS No: 1228634-93-2) represents a versatile and promising compound in pharmaceutical research. Its unique structural features and functional properties make it an attractive scaffold for developing innovative therapeutic agents targeting various diseases. As ongoing studies continue to uncover new applications and synthetic strategies, this compound is poised to play a pivotal role in future drug discovery efforts.